Cas no 2138154-16-0 (Glycine, N-[[tetrahydro-4-(methoxymethyl)-2H-pyran-4-yl]methyl]-, methyl ester)

• Product Name: Glycine, N-[[tetrahydro-4-(methoxymethyl)-2H-pyran-4-yl]methyl]-, methyl ester
• CAS No: 2138154-16-0
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5280138
• Update Time: 2025-10-15

Glycine, N-[[tetrahydro-4-(methoxymethyl)-2H-pyran-4-yl]methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[[tetrahydro-4-(methoxymethyl)-2H-pyran-4-yl]methyl]-, methyl ester

• Inchi： 1S/C11H21NO4/c1-14-9-11(3-5-16-6-4-11)8-12-7-10(13)15-2/h12H,3-9H2,1-2H3
• InChI Key： IJSOKPLLZJINFX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNCC1(COC)CCOCC1

Additional information on Glycine, N-[[tetrahydro-4-(methoxymethyl)-2H-pyran-4-yl]methyl]-, methyl ester

Glycine, N-[[tetrahydro-4-(methoxymethyl)-2H-pyran-4-yl]methyl]-, methyl ester (CAS No. 2138154-16-0): A Promising Compound in Biomedical Research

Glycine, N-[[tetrahydro-4-(methoxymethyl)-2H-pyran-4-yl]methyl]-, methyl ester is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This compound, identified by its CAS No. 2138154-16-0, represents a novel class of derivatives that combine the properties of amino acids with complex cyclic frameworks. Recent studies have highlighted its potential in modulating biological pathways, making it a subject of interest for both academic and industrial researchers.

The molecular formula of this compound is C₁₀H₁₈O₆N, and its molar mass is approximately 242.27 g/mol. The chemical structure features a glycine backbone linked to a tetrahydrofuran ring through a methoxymethyl group, with an additional methyl ester functional group. This structural arrangement allows for interactions with various biological targets, including enzymes, receptors, and ion channels. The synthetic pathway of this compound has been optimized to enhance its stability and bioavailability, which are critical factors in pharmaceutical development.

Recent advancements in biomedical research have underscored the importance of compounds like Glycine, N-[[tetrahydro-4-(methoxymethyl)-2H-pyran-4-yl]methyl]-, methyl ester in addressing unmet medical needs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that this compound exhibits selective inhibition of serine proteases, which are implicated in inflammatory diseases and cancer progression. The mechanism of action involves the formation of covalent bonds with the active site of these enzymes, thereby disrupting their catalytic activity.

Another area of focus is the pharmacological applications of this compound. Researchers have explored its potential in modulating neurotransmitter systems, particularly in the context of neurodegenerative disorders. A 2022 study in *Neuropharmacology* demonstrated that the compound can enhance GABAergic signaling by interacting with GABA receptors, suggesting its therapeutic potential in conditions such as epilepsy and anxiety disorders. The selectivity of this interaction is a key advantage over traditional GABA agonists, which often exhibit broad pharmacological effects.

Furthermore, the antioxidant properties of Glycine, N-[[tetrahydro-4-(methoxymethyl)-2H-pyran-4-yl]methyl]-, methyl ester have been investigated in recent years. A 2024 review in *Antioxidants* highlighted its ability to scavenge free radicals and reduce oxidative stress in cellular models. This property is particularly relevant in the context of aging and chronic diseases, where oxidative damage plays a significant role. The mechanism involves the donation of hydrogen atoms to neutralize reactive oxygen species (ROS), thereby protecting cellular components from damage.

The synthetic methods for preparing this compound have also been a topic of interest in the organic chemistry community. A 2023 paper in *Organic Letters* described a green synthesis route that utilizes microwave-assisted reactions to achieve high yields with minimal environmental impact. This approach not only improves the efficiency of production but also aligns with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Additionally, the pharmacokinetic profile of this compound has been studied to assess its suitability for drug development. A 2023 preclinical study in *Drug Metabolism and Disposition* found that the compound exhibits good oral bioavailability and a favorable half-life, which are essential for systemic therapeutic applications. The metabolism of the compound primarily occurs through hydrolysis of the methyl ester group, leading to the formation of inactive metabolites that are readily excreted via the kidneys.

Despite these promising findings, challenges remain in the clinical translation of this compound. Ongoing research is focused on optimizing its drug delivery and target specificity to enhance therapeutic outcomes. For example, a 2024 study in *Advanced Drug Delivery Reviews* explored the use of nanoparticle-based formulations to improve the targeting efficiency of the compound in cancer therapy. These formulations are designed to release the compound at the tumor site, thereby minimizing systemic side effects.

In conclusion, Glycine, N-[[tetrahydro-4-(methoxymethyl)-2H-pyran-4-yl]methyl]-, methyl ester represents a versatile compound with a wide range of biomedical applications. Its unique chemical structure and pharmacological properties make it a valuable candidate for further research and development. As the field of biomedical sciences continues to evolve, compounds like this one are likely to play an increasingly important role in addressing complex health challenges.